1-(4-cyanophenyl)-N-methylmethanimine oxide

• CAS No.: 16089-70-6
• Molecular Formula: C9H8N2O
• Molecular Weight: 160.17 g/mol
• IUPAC Name: 1-(4-cyanophenyl)-N-methylmethanimine oxide
• InChI: InChI=1S/C9H8N2O/c1-11(12)7-9-4-2-8(6-10)3-5-9/h2-5,7H,1H3/b11-7+
• InChI Key: FFCBANXLHSMECF-YRNVUSSQSA-N
• SMILES: C[N+](=CC1=CC=C(C=C1)C#N)[O-]
• Isomeric SMILES: C/[N+](=C\C1=CC=C(C=C1)C#N)/[O-]
• Synonyms: Benzonitrile,4-[(methylimino)methyl]-N(4)-oxide

Description

1-(4-cyanophenyl)-N-methylmethanimine oxide, also known as this compound, is a useful research compound. Its molecular formula is C9H8N2O and its molecular weight is 160.17 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 376695. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods

Procedure details

A mixture of 4-cyanobenzaldehyde (3.3 g, 25.2 mmol), N-methylhydroxyamine hydrogen chloride and sodium bicarbonate (4.23 g, 50.4 mmol) in dry methylene chloride (80 ml) was stirred at rt for 5 hrs. The solid portion was filtered off and the filtrate was concentrated to give the product as white solid (98% yield). 1H NMR (300 MHz, CDCl3) δ3.94(s, 3H), 7.46(s, 1H), 7.72(d, J=8 Hz, 2H), 8.32(d, J=8 Hz, 2H). MS (NH3-CI) Calc. for (M+1)+: 161. Found: 161.